Cas no 110-67-8 (3-Methoxypropionitrile)

• Product Name: 3-Methoxypropionitrile
• CAS No: 110-67-8
• MF: C₄H₇NO
• MW: 85.1044809818268
• MDL: MFCD00001958
• CID: 35632
• PubChem ID: 87572666
• Update Time: 2025-06-10

3-Methoxypropionitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxypropionitrile
• 3-methoxypropionitrle
• 3-Methoxypropanenitrile
• Propionitrile,3-methoxy- (6CI,7CI,8CI)
• 1-Cyano-2-methoxyethane
• 1-Methoxy-2-cyanoethane
• 2-Cyanoethyl methyl ether
• Methyl b-cyanoethyl ether
• NSC 4090
• NSC61486
• b-Methoxypropionitrile
• MOPN
• 3-MOPN
• ai3-25449
• -Methoxycyanoethane
• METHOXYPROPIONITRILE
• 3-Methoxypropionitri
• 3-Methoxypropannitril
• 3-Metoxypropionitrile
• 3-Methoxypropylnitrile
• 3-methoxy-propionitril
• 3-Methoxy propionitrile
• PROPANENITRILE, 3-METHOXY-
• beta-Methoxypropionitrile
• Propionitrile, 3-methoxy-
• 3-Methoxypropiononitrile
• beta-Methyoxypropionitrile
• Methyl beta-cyanoethyl ether
• 3-Methoxypropannitril [Czech]
• beta-Methoxypropionitril [German]
• .beta.-Methoxypropionitrile
• .beta.-Methyoxypropionitrile
• .beta.-Methyoxypropionit
• WLN: NC2O1
• F0020-1831
• NCGC00248563-01
• beta-Methoxypropionitril
• 110-67-8
• AKOS000158680
• AMY40960
• NSC4090
• 3-Methoxypropionitrile, >=98.0% (GC)
• Methyl .beta.-cyanoethyl ether
• CAS-110-67-8
• Methoxypropionitrile, 3-
• Tox21_200210
• Q-101215
• InChI=1/C4H7NO/c1-6-4-2-3-5/h2,4H2,1H
• EINECS 203-790-7
• M0653
• NS00023545
• CHEMBL3560782
• beta-methoxy-propinitrile
• D71223
• CS-0030563
• DTXSID3026851
• DTXCID106851
• NSC-61486
• Q63398410
• MFCD00001958
• Z277467992
• NCGC00257764-01
• FT-0616016
• EN300-40828
• NSC-4090
• BRN 1739284
• ZSG4JV9XFA
• DB-040933
• STL164366
• Propionitrile, 3-methoxy-(8CI)
• 203-790-7

• MDL： MFCD00001958
• Inchi： 1S/C4H7NO/c1-6-4-2-3-5/h2,4H2,1H3
• InChI Key： OOWFYDWAMOKVSF-UHFFFAOYSA-N
• SMILES： O(C)CCC#N
• BRN： 17

Computed Properties

• Exact Mass: 85.05280
• Monoisotopic Mass: 85.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 61.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 33

Experimental Properties

• Color/Form: Colorless or yellowish liquid.
• Density: 0.937 g/mL at 25 °C(lit.)
• Melting Point: -63°C(lit.)
• Boiling Point: 166°C
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: n20/D 1.403(lit.)
  n20/D 1.403
• PH: 6.8 (111g/l, H2O, 25℃)
• Solubility: 540g/l
• Water Partition Coefficient: 335 g/L (20 ºC)
• PSA: 33.02000
• LogP: 0.54648
• Sensitiveness: Sensitive to humidity
• FEMA: 3098
• Solubility: Soluble in ethanol and diethyl ether.

3-Methoxypropionitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：3276
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：TZ4870000
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：1.9-15.3%(V)
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Material Chemicals Electrical Materials Biosensor Materials
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Material Chemicals Electrical Materials

Additional information on 3-Methoxypropionitrile

Recent Advances in the Application of 3-Methoxypropionitrile (CAS 110-67-8) in Chemical Biology and Pharmaceutical Research

3-Methoxypropionitrile (CAS 110-67-8) has recently gained attention in chemical biology and pharmaceutical research due to its versatile applications as a solvent, intermediate, and potential bioactive molecule. This compound, characterized by its nitrile and methoxy functional groups, exhibits unique physicochemical properties that make it valuable in synthetic chemistry and drug development. Recent studies have explored its role in organic synthesis, medicinal chemistry, and material science, highlighting its potential as a multifunctional reagent.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-Methoxypropionitrile as a solvent for the synthesis of novel heterocyclic compounds with potential anticancer activity. The researchers demonstrated that the compound's polar aprotic nature facilitates high-yield reactions under mild conditions, making it an attractive alternative to traditional solvents like DMF or DMSO. The study also noted its lower toxicity profile compared to these conventional solvents, suggesting potential advantages in pharmaceutical manufacturing processes.

In the field of drug delivery systems, a team from MIT reported in Advanced Materials (2024) on the development of 3-Methoxypropionitrile-based polymeric carriers for targeted drug release. The researchers utilized the compound's ability to form hydrogen bonds with both hydrophilic and hydrophobic drugs, creating stable formulations with controlled release properties. This application capitalizes on the molecule's dual functionality, with the nitrile group providing binding sites and the methoxy group contributing to solubility modulation.

Recent toxicological studies have provided new insights into the safety profile of 3-Methoxypropionitrile. A comprehensive assessment published in Regulatory Toxicology and Pharmacology (2023) analyzed its metabolic pathways and potential occupational hazards. While the compound shows moderate acute toxicity, proper handling procedures and engineering controls can effectively mitigate risks in industrial and laboratory settings. These findings are particularly relevant as the pharmaceutical industry seeks greener alternatives to traditional solvents.

The compound has also found applications in analytical chemistry, particularly in chromatographic separations. A 2024 paper in Analytical Chemistry described the use of 3-Methoxypropionitrile as a mobile phase modifier in HPLC analyses of polar pharmaceuticals. The study demonstrated improved peak symmetry and resolution for basic compounds compared to conventional modifiers, suggesting its potential as a valuable tool in pharmaceutical quality control.

Looking forward, researchers are exploring the potential of 3-Methoxypropionitrile derivatives as bioactive molecules themselves. Preliminary studies have shown that certain structural analogs exhibit interesting pharmacological properties, including anti-inflammatory and neuroprotective effects. These developments position 3-Methoxypropionitrile (CAS 110-67-8) as a compound of significant interest across multiple domains of chemical and pharmaceutical research, warranting continued investigation into its diverse applications.